Cas no 873417-01-7 (Cinchomerononitrile, 5-bromo- (4CI))

• Product Name: Cinchomerononitrile, 5-bromo- (4CI)
• CAS No: 873417-01-7
• MF: C₇H₂BrN₃
• MW: 208.014879703522
• CID: 709546
• Update Time: 2023-11-18

Cinchomerononitrile, 5-bromo- (4CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyridinedicarbonitrile,5-bromo-
• Cinchomerononitrile, 5-bromo- (4CI)
• 3,4-Pyridinedicarbonitrile, 5-bromo-
• CID 118988989
• Cinchomerononitrile, 5-bromo- (4CI)

• Inchi： 1S/C7H2BrN3/c8-7-4-11-3-5(1-9)6(7)2-10/h3-4H
• InChI Key： LWAQGMZXTRVTII-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C#N)=C1C#N

Computed Properties

• Exact Mass: 206.943
• Monoisotopic Mass: 206.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5